Cas no 81376-53-6 (Phenol,4-(4-methyl-1H-imidazol-1-yl)-)

Phenol,4-(4-methyl-1H-imidazol-1-yl)- structure
81376-53-6 structure
Product Name:Phenol,4-(4-methyl-1H-imidazol-1-yl)-
CAS No:81376-53-6
MF:C10H10N2O
MW:174.199202060699
CID:708057
PubChem ID:11446622
Update Time:2025-04-19

Phenol,4-(4-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(4-methyl-1H-imidazol-1-yl)-
    • 4-(4-METHYL-1H-IMIDAZOL-1-YL)PHENOL
    • 4-(4-methylimidazol-1-yl)phenol
    • SCHEMBL12988609
    • AKOS006330211
    • 81376-53-6
    • DTXSID30466079
    • Inchi: 1S/C10H10N2O/c1-8-6-12(7-11-8)9-2-4-10(13)5-3-9/h2-7,13H,1H3
    • InChI Key: HXTJXXYPMRYMNG-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)N1C=NC(C)=C1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.88630
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